![molecular formula C18H19Cl2N3S B3548443 N-(3-chloro-2-methylphenyl)-4-(3-chlorophenyl)-1-piperazinecarbothioamide](/img/structure/B3548443.png)
N-(3-chloro-2-methylphenyl)-4-(3-chlorophenyl)-1-piperazinecarbothioamide
Overview
Description
N-(3-chloro-2-methylphenyl)-4-(3-chlorophenyl)-1-piperazinecarbothioamide is a chemical compound that has been extensively studied for its potential therapeutic properties. It is commonly referred to as CMPT or simply piperazinecarbothioamide. This compound belongs to the class of piperazine derivatives, which have been shown to have a wide range of pharmacological activities.
Mechanism of Action
The exact mechanism of action of CMPT is not fully understood, but it is believed to act by modulating various signaling pathways in the body. One of the key pathways that CMPT is thought to target is the nuclear factor kappa B (NF-κB) pathway, which is involved in the regulation of inflammation and cell survival.
Biochemical and Physiological Effects:
CMPT has been shown to have a variety of biochemical and physiological effects. It has been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as interleukin-1 beta and tumor necrosis factor-alpha. Additionally, CMPT has been shown to have antioxidant properties, which can help protect against oxidative stress and damage to cells.
Advantages and Limitations for Lab Experiments
One of the main advantages of using CMPT in lab experiments is that it has been extensively studied and its properties are well understood. This makes it a reliable tool for researchers who are investigating the potential therapeutic properties of this compound. However, one limitation of using CMPT is that it may not be suitable for all types of experiments, as its effects may vary depending on the specific conditions of the experiment.
Future Directions
There are several future directions for the research on CMPT. One potential area of investigation is its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Additionally, researchers may explore the use of CMPT in combination with other compounds to enhance its therapeutic effects. Finally, further studies may be conducted to better understand the mechanism of action of CMPT and how it can be optimized for use in clinical settings.
Conclusion:
In conclusion, N-(3-chloro-2-methylphenyl)-4-(3-chlorophenyl)-1-piperazinecarbothioamide is a promising compound that has been extensively studied for its potential therapeutic properties. Its anti-inflammatory, antioxidant, and neuroprotective effects make it a promising candidate for the treatment of a variety of diseases. Further research is needed to fully understand the mechanisms of action of this compound and how it can be optimized for use in clinical settings.
Scientific Research Applications
CMPT has been the subject of extensive scientific research due to its potential therapeutic properties. It has been shown to have significant anti-inflammatory, antioxidant, and neuroprotective effects. These properties make it a promising candidate for the treatment of a variety of diseases, including Alzheimer's disease, Parkinson's disease, and multiple sclerosis.
properties
IUPAC Name |
N-(3-chloro-2-methylphenyl)-4-(3-chlorophenyl)piperazine-1-carbothioamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H19Cl2N3S/c1-13-16(20)6-3-7-17(13)21-18(24)23-10-8-22(9-11-23)15-5-2-4-14(19)12-15/h2-7,12H,8-11H2,1H3,(H,21,24) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BVGMNOCYFUQPEH-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC=C1Cl)NC(=S)N2CCN(CC2)C3=CC(=CC=C3)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H19Cl2N3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
380.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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